Benzenemethanol, alpha-cyclopropyl-4-(trifluoromethyl)-

• Molecular Formula: C11H11F3O
• Molecular Weight: 216.20 g/mol
• IUPAC Name: cyclopropyl-[4-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C11H11F3O/c12-11(13,14)9-5-3-8(4-6-9)10(15)7-1-2-7/h3-7,10,15H,1-2H2
• InChI Key: VYEFSWBSGFDWRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=CC=C(C=C2)C(F)(F)F)O

Description

Benzenemethanol, alpha-cyclopropyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H11F3O and its molecular weight is 216.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

34 ml (17.2 mmol) of 0.5N cyclopropylmagnesium bromide solution in THF were added to 2.00 g (11.5 mmol) of 4-(trifluoromethyl)benzaldehyde in 44 ml of diethyl ether at 0° C., and the mixture was warmed to RT and stirred at RT overnight. The reaction mixture was added to water and ethyl acetate, the phases were separated, the aqueous phase was extracted twice with ethyl acetate, and the combined organic phases were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated. The crude product was purified by flash chromatography on silica gel (mobile phase: toluene/ethyl acetate 95/5) to result in 1.77 g (71% of theory) of the title compound.